Cas no 61293-29-6 (Ethenamine, 2-(2,4-dinitrophenyl)-N,N-dimethyl-, (E)-)

• Product Name: Ethenamine, 2-(2,4-dinitrophenyl)-N,N-dimethyl-, (E)-
• CAS No: 61293-29-6
• MF: C₁₀H₁₁N₃O₄
• MW: 237.212042093277
• CID: 485542
• PubChem ID: 5863656
• Update Time: 2025-11-01

Ethenamine, 2-(2,4-dinitrophenyl)-N,N-dimethyl-, (E)- Chemical and Physical Properties

Names and Identifiers

• Ethenamine, 2-(2,4-dinitrophenyl)-N,N-dimethyl-, (E)-
• trans-β-dimethylamino-2,4-dinitrostyrene
• Ethenamine,2-(2,4-dinitrophenyl)-N,N-dimethyl-
• 1214-75-1
• SCHEMBL8957884
• 2-(2,4-Dinitrophenyl)-N,N-dimethylethen-1-amine
• 2-(2,4-dinitrophenyl)-N,N-dimethyl-1-ethylenamine
• SR-01000637730-1
• [(E)-2-(2,4-dinitrophenyl)ethenyl]dimethylamine
• HMS559I16
• AKOS005100594
• (N,N-Dimethylamino)ethenyl-2,4-dinitrobenzene, >=97%
• 61293-29-6
• (E)-2-(2,4-dinitrophenyl)-N,N-dimethylethenamine
• 8B-089
• CCG-48166
• MFCD00024408

• Inchi： 1S/C10H11N3O4/c1-11(2)6-5-8-3-4-9(12(14)15)7-10(8)13(16)17/h3-7H,1-2H3/b6-5+
• InChI Key： MHIRUPHZSNZDCI-AATRIKPKSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1/C=C/N(C)C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 237.07500
• Monoisotopic Mass: 237.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• PSA: 94.88000
• LogP: 3.08170

Additional information on Ethenamine, 2-(2,4-dinitrophenyl)-N,N-dimethyl-, (E)-

Comprehensive Overview of Ethenamine, 2-(2,4-dinitrophenyl)-N,N-dimethyl-, (E)- (CAS No. 61293-29-6)

Ethenamine, 2-(2,4-dinitrophenyl)-N,N-dimethyl-, (E)- (CAS No. 61293-29-6) is a specialized organic compound that has garnered significant attention in the fields of chemical synthesis and material science. This compound, characterized by its unique molecular structure and functional groups, is often utilized in advanced research applications. Its E-configuration and the presence of a 2,4-dinitrophenyl moiety make it a subject of interest for studies involving photoactive materials and molecular electronics.

In recent years, the demand for high-performance organic compounds like Ethenamine, 2-(2,4-dinitrophenyl)-N,N-dimethyl-, (E)- has surged, driven by advancements in renewable energy technologies and smart materials. Researchers are particularly interested in its potential applications in organic photovoltaics (OPVs) and light-emitting diodes (OLEDs), where its electron-withdrawing properties and thermal stability play a critical role. These attributes align with the growing global focus on sustainable energy solutions and eco-friendly materials.

The synthesis of Ethenamine, 2-(2,4-dinitrophenyl)-N,N-dimethyl-, (E)- involves meticulous organic chemistry techniques, including condensation reactions and catalytic processes. Its CAS No. 61293-29-6 serves as a unique identifier in chemical databases, ensuring accurate referencing in academic and industrial research. The compound's structural versatility also makes it a candidate for drug discovery and bioconjugation, though its primary use remains in material science.

One of the most frequently asked questions about Ethenamine, 2-(2,4-dinitrophenyl)-N,N-dimethyl-, (E)- revolves around its solubility and reactivity under various conditions. Studies indicate that it exhibits moderate solubility in polar organic solvents, such as dimethyl sulfoxide (DMSO) and acetonitrile, which is crucial for its integration into thin-film technologies. Additionally, its stability under UV light makes it suitable for applications in optical sensors and photoresponsive coatings.

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In conclusion, Ethenamine, 2-(2,4-dinitrophenyl)-N,N-dimethyl-, (E)- (CAS No. 61293-29-6) represents a fascinating intersection of organic chemistry and advanced material science. Its unique properties and potential applications in renewable energy and optoelectronics underscore its value in contemporary research. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in the development of next-generation technologies.